Cas no 57132-19-1 (4-4-(Trifluoromethyl)phenylbutan-2-one)
4-(4-(Trifluoromethyl)phenyl)butan-2-one is a fluorinated aromatic ketone characterized by its trifluoromethyl-substituted phenyl group. This compound is valued in synthetic chemistry for its electron-withdrawing properties, which enhance reactivity in nucleophilic additions and condensation reactions. Its structural features make it a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in derived compounds. The ketone functionality allows for further derivatization, including reductions or Grignard reactions. This product is typically supplied with high purity, ensuring consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
57132-19-1 structure
Product Name:4-4-(Trifluoromethyl)phenylbutan-2-one
CAS No:57132-19-1
MF:C11H11F3O
MW:216.199653863907
CID:2832720
PubChem ID:5226853
Update Time:2025-06-07
4-4-(Trifluoromethyl)phenylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-4-(Trifluoromethyl)phenylbutan-2-one
- SCHEMBL266389
- AKOS010959609
- 4-(4-(Trifluoromethyl)phenyl)butan-2-one
- MFCD00156405
- 57132-19-1
- 2-Butanone, 4-[4-(trifluoromethyl)phenyl]-
- EN300-65781
- E74739
- DTXSID20411492
- BS-45896
- CS-0256990
- YWQOPLJHSOZSAT-UHFFFAOYSA-N
- 969-603-2
- DTXCID70362344
- HCA13219
-
- Inchi: 1S/C11H11F3O/c1-8(15)2-3-9-4-6-10(7-5-9)11(12,13)14/h4-7H,2-3H2,1H3
- InChI Key: YWQOPLJHSOZSAT-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)CCC(C)=O)(F)F
Computed Properties
- Exact Mass: 216.07619946g/mol
- Monoisotopic Mass: 216.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
4-4-(Trifluoromethyl)phenylbutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T900170-50mg |
4-[4-(Trifluoromethyl)phenyl]butan-2-one |
57132-19-1 | 50mg |
$133.00 | 2023-05-17 | ||
| TRC | T900170-250mg |
4-[4-(Trifluoromethyl)phenyl]butan-2-one |
57132-19-1 | 250mg |
$620.00 | 2023-05-17 | ||
| TRC | T900170-500mg |
4-[4-(Trifluoromethyl)phenyl]butan-2-one |
57132-19-1 | 500mg |
$ 800.00 | 2023-09-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR052-50mg |
4-4-(Trifluoromethyl)phenylbutan-2-one |
57132-19-1 | 95% | 50mg |
192.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR052-200mg |
4-4-(Trifluoromethyl)phenylbutan-2-one |
57132-19-1 | 95% | 200mg |
475.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KR052-1g |
4-4-(Trifluoromethyl)phenylbutan-2-one |
57132-19-1 | 95% | 1g |
1666.0CNY | 2021-07-17 | |
| Enamine | EN300-65781-0.05g |
4-[4-(trifluoromethyl)phenyl]butan-2-one |
57132-19-1 | 95% | 0.05g |
$88.0 | 2023-02-13 | |
| Enamine | EN300-65781-0.1g |
4-[4-(trifluoromethyl)phenyl]butan-2-one |
57132-19-1 | 95% | 0.1g |
$132.0 | 2023-02-13 | |
| Enamine | EN300-65781-0.25g |
4-[4-(trifluoromethyl)phenyl]butan-2-one |
57132-19-1 | 95% | 0.25g |
$188.0 | 2023-02-13 | |
| Enamine | EN300-65781-0.5g |
4-[4-(trifluoromethyl)phenyl]butan-2-one |
57132-19-1 | 95% | 0.5g |
$353.0 | 2023-02-13 |
4-4-(Trifluoromethyl)phenylbutan-2-one Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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